Cas no 2229336-19-8 (2-methoxy-3-(1-methylcyclopropyl)propanoic acid)

2-Methoxy-3-(1-methylcyclopropyl)propanoic acid is a specialized organic compound featuring a methoxy group and a methyl-substituted cyclopropane ring attached to a propanoic acid backbone. Its unique structure imparts distinct reactivity, making it valuable as an intermediate in synthetic organic chemistry, particularly in the development of pharmaceuticals and agrochemicals. The cyclopropyl moiety enhances steric and electronic properties, potentially influencing biological activity or material stability. The carboxylic acid functionality allows for further derivatization, enabling its use in coupling reactions or as a building block for complex molecules. This compound’s well-defined stereochemistry and purity make it suitable for precision applications in research and industrial synthesis.
2-methoxy-3-(1-methylcyclopropyl)propanoic acid structure
2229336-19-8 structure
Product Name:2-methoxy-3-(1-methylcyclopropyl)propanoic acid
CAS No:2229336-19-8
MF:C8H14O3
MW:158.194962978363
CID:6194677
PubChem ID:165712337
Update Time:2025-05-26

2-methoxy-3-(1-methylcyclopropyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-methoxy-3-(1-methylcyclopropyl)propanoic acid
    • 2229336-19-8
    • EN300-1802899
    • Inchi: 1S/C8H14O3/c1-8(3-4-8)5-6(11-2)7(9)10/h6H,3-5H2,1-2H3,(H,9,10)
    • InChI Key: BFJPEGZFBGKKCW-UHFFFAOYSA-N
    • SMILES: O(C)C(C(=O)O)CC1(C)CC1

Computed Properties

  • Exact Mass: 158.094294304g/mol
  • Monoisotopic Mass: 158.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 46.5Ų

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Additional information on 2-methoxy-3-(1-methylcyclopropyl)propanoic acid

Recent Advances in the Study of 2-Methoxy-3-(1-methylcyclopropyl)propanoic Acid (CAS: 2229336-19-8)

The compound 2-methoxy-3-(1-methylcyclopropyl)propanoic acid (CAS: 2229336-19-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropyl and methoxy functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound in drug development.

One of the key areas of research has been the optimization of synthetic routes for 2-methoxy-3-(1-methylcyclopropyl)propanoic acid. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic asymmetric synthesis method, achieving high enantiomeric purity and yield. This advancement is critical for scaling up production and ensuring reproducibility in preclinical studies.

Pharmacological investigations have revealed that 2-methoxy-3-(1-methylcyclopropyl)propanoic acid exhibits notable activity as an inhibitor of specific enzymes involved in inflammatory pathways. In vitro and in vivo studies demonstrated its efficacy in reducing pro-inflammatory cytokines, suggesting potential applications in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Further research has explored the compound's metabolic stability and pharmacokinetic profile. A recent preclinical study highlighted its favorable oral bioavailability and half-life, making it a viable candidate for further development. However, challenges remain in optimizing its selectivity and minimizing off-target effects, which are currently under investigation.

In addition to its therapeutic potential, 2-methoxy-3-(1-methylcyclopropyl)propanoic acid has been studied for its role in chemical biology. Its unique structure has been leveraged as a molecular probe to investigate enzyme mechanisms and protein-ligand interactions. These studies have provided valuable insights into the design of next-generation inhibitors.

In conclusion, 2-methoxy-3-(1-methylcyclopropyl)propanoic acid (CAS: 2229336-19-8) represents a promising compound with diverse applications in drug discovery and chemical biology. Ongoing research aims to address its limitations and fully exploit its therapeutic potential. Future studies will likely focus on clinical translation and the development of derivatives with enhanced properties.

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